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Compound of Interest

Compound Name: Erioside

Cat. No.: B3029706

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Erioside. Erioside is a coumarin glucoside isolated from
Lasiosiphon eriocephalus, a plant belonging to the Thymelaeaceae family (genus Gnidia).[1]
Plants in this family are known to contain potent toxins, including skin-irritating and
cocarcinogenic daphnane-type diterpene esters.[1] Due to the absence of a specific Safety
Data Sheet (SDS) for Erioside, a highly cautious approach based on the known hazards of its
source organism and related compounds is mandatory.

Hazard Summary and Quantitative Data

Given the toxic nature of the plant source, Erioside and its extracts should be handled as
potentially hazardous substances. The dust from the dried bark of related species is known to
irritate the eyes, nostrils, and face.[2] The primary concerns are skin and eye irritation, potential
allergic reactions, and unknown long-term toxicity.
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Associated . o -
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extract of roots)

dosage.[3] The leaves
are considered the

most toxic part.[3]

LD50: 0.5 mg/kg (in
cats)[3]

Skin Irritation

Lasiosiphon
eriocephalus and

related Gnidia species

The plantis a
powerful vesicant
(blistering agent).[2][3]
The bark and leaves
are irritant, often

producing vesication.

[2]

Not available. Assume
high potential for skin
irritation and chemical

burns.

Contact with the plant
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Eye and Respiratory Lasiosiphon causes powerful ] )
o ] ) high potential for
Irritation eriocephalus burning of the eyes, o
_ severe irritation.

nostrils, and face.[3]

While Erioside is a

coumarin glucoside, )
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some coumarins are .
. ) (TDI) for coumarin:

Hepatotoxicity Coumarins (general) known to have
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Operational Plan: Handling Erioside

This section provides a step-by-step guide for the safe handling of Erioside, from preparation

to disposal.

Engineering Controls and Work Area Preparation

¢ Ventilation: All work with solid Erioside or solutions should be conducted in a certified

chemical fume hood to prevent inhalation of dust or aerosols.
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» Designated Area: Establish a designated area for handling Erioside. This area should be
clearly marked with warning signs indicating the presence of a toxic substance.

o Spill Kit: Ensure a spill kit containing appropriate absorbent materials, waste bags, and
decontamination solutions is readily available.

Personal Protective Equipment (PPE)

A comprehensive PPE ensemble is required to prevent skin, eye, and respiratory exposure.

» Body Protection: Wear a lab coat over a long-sleeved shirt and long pants. For handling
larger quantities or when there is a risk of splashing, a chemical-resistant apron or a
disposable suit (e.g., Tyvek) is recommended.

o Hand Protection: Use nitrile or neoprene gloves. Double-gloving is recommended. Change
gloves immediately if they become contaminated.

e Eye and Face Protection: Wear chemical safety goggles that provide a complete seal around
the eyes. A full-face shield should be worn in addition to goggles when there is a splash
hazard.[6]

o Respiratory Protection: For weighing or generating aerosols of Erioside powder, a NIOSH-
approved respirator with a particulate filter (N95, P100) is required.

Experimental Workflow

o Preparation: Before starting, ensure all necessary equipment and reagents are inside the
fume hood.

e Weighing: If working with solid Erioside, carefully weigh the required amount on a tared
weigh boat inside the fume hood. Use a low-flow exhaust setting if possible to minimize
disturbance of the powder.

¢ Solubilization: Add the solvent to the solid Erioside in a closed container within the fume
hood.

» Handling Solutions: Keep all containers with Erioside solutions capped when not in use.
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o Post-Experiment: After completing the experiment, decontaminate all surfaces and
equipment.

Decontamination and Disposal Plan

e Decontamination:

o Wipe down all surfaces in the designated work area with a suitable deactivating solution
(e.g., a mild bleach solution followed by a water rinse, or as determined by laboratory-
specific protocols for natural toxins).

o Decontaminate all non-disposable equipment that came into contact with Erioside.
» Waste Disposal:

o Solid Waste: All contaminated solid waste (gloves, weigh boats, paper towels, etc.) must
be collected in a clearly labeled, sealed hazardous waste container.

o Liquid Waste: Collect all liquid waste containing Erioside in a designated, sealed, and
clearly labeled hazardous waste container.

o Disposal Route: All Erioside waste must be disposed of through the institution's
hazardous waste management program.[7][8][9][10][11] Do not pour Erioside waste down
the drain.

Emergency Procedures

o Skin Contact: Immediately remove contaminated clothing and wash the affected area with
copious amounts of soap and water for at least 15 minutes. Seek medical attention.[12]

o Eye Contact: Immediately flush the eyes with a gentle stream of water for at least 15
minutes, holding the eyelids open. Seek immediate medical attention.

 Inhalation: Move the affected person to fresh air. If they are having difficulty breathing,
administer oxygen and seek immediate medical attention.

 Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical
attention.
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Visualized Workflow for Handling Erioside

Click to download full resolution via product page

Caption: Workflow for the safe handling of Erioside.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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